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Compound of Interest

Compound Name: 1-(2-Tetrahydrofurfuryl)-2-thiourea

Cat. No.: B047925 Get Quote

Essential Safety and Handling Guide for 1-(2-
Tetrahydrofurfuryl)-2-thiourea
This guide provides immediate and essential safety protocols for handling 1-(2-
Tetrahydrofurfuryl)-2-thiourea in a research and development setting. Given the limited

availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, this

guidance is informed by the known hazards of its structural components, thiourea and

tetrahydrofurfuryl alcohol, as well as the available hazard information for the compound itself.

Chemical Profile:

Name: 1-(2-Tetrahydrofurfuryl)-2-thiourea

CAS Number: 66892-25-9

Known Hazards: Based on available data, this compound is considered toxic if swallowed,

causes skin irritation, and causes serious eye irritation.[1][2] It should be handled with

caution as it is intended for research and development use only.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended PPE for handling 1-(2-Tetrahydrofurfuryl)-2-thiourea, based on the hazards of

the compound and its parent structures, thiourea and tetrahydrofurfuryl alcohol.[3][4]
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PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

Ensure eye protection meets

appropriate government

standards (e.g., NIOSH in the

US or EN 166 in the EU).

Hand Protection

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber, Butyl rubber).

Gloves must be inspected for

integrity before each use. Use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves in

accordance with laboratory

and local regulations. Wash

and dry hands thoroughly after

handling.[4]

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a fume hood, if ventilation is

inadequate, or if dust is

generated. The type of

respirator will depend on the

concentration and nature of

the airborne contaminant.

Ensure proper fit and training

before using a respirator.[4]

Protective Clothing

A laboratory coat should be

worn at all times. Consider a

chemical-resistant apron or full

chemical-protective suit for

larger quantities or when there

is a high risk of splashing.

Keep lab coats clean and

change them regularly.
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A systematic approach is crucial for safely managing 1-(2-Tetrahydrofurfuryl)-2-thiourea
throughout its lifecycle in the laboratory.

Preparation

Handling

Post-Experiment

Review available SDS and safety information for 1-(2-Tetrahydrofurfuryl)-2-thiourea and related compounds.

Assess risks for the specific experimental procedure.

Select appropriate PPE based on the risk assessment.

Prepare a designated and well-ventilated work area (e.g., chemical fume hood).

Put on all selected PPE correctly.

Handle the chemical, avoiding dust generation and splashes.

Decontaminate work surfaces and equipment.

Dispose of all waste as hazardous waste.

Remove PPE using the correct procedure to avoid contamination.

Wash hands thoroughly.

Click to download full resolution via product page

Workflow for Safe Handling of 1-(2-Tetrahydrofurfuryl)-2-thiourea.

Operational Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5]

Keep the container tightly closed when not in use.

The storage area should be clearly labeled with the appropriate hazard warnings.

Store in a locked cabinet or room to restrict access.[4]

Handling and Use:

All work with this compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Use the smallest quantity of the substance necessary for the experiment.

Avoid the formation of dust.[4]

Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly with soap and water after handling the compound.[4]

Spill Management:

Minor Spill: Evacuate the immediate area. Wearing appropriate PPE, gently cover the spill

with an absorbent material to avoid raising dust. Collect the spilled material using non-

sparking tools and place it in a sealed, labeled container for disposal.

Major Spill: Evacuate the laboratory and notify the appropriate safety personnel

immediately.

Disposal Plan
All waste containing 1-(2-Tetrahydrofurfuryl)-2-thiourea must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and

empty containers, in a clearly labeled, sealed hazardous waste container.
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Liquid Waste: Collect any solutions containing this compound in a compatible, sealed, and

clearly labeled hazardous waste container.

Disposal: All waste must be disposed of through the institution's hazardous waste

management program, following all local, state, and federal regulations.[4][7] Do not empty

into drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

